Cas no 3385-34-0 (ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate)

ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate structure

3385-34-0 structure

Product Name:ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate

CAS No:3385-34-0

Molecular Formula:C₁₀H₁₂O₄

Molecular Weight:196.19988

MDL:MFCD00006643

CID:44092

PubChem ID:24894507

ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Properties

Names and Identifiers

- Ethyl isodehydracetate
- Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate~Isodehydroacetic acid ethyl ester
- 5-Carbethoxy-4,6-dimethyl-2-pyrone
- Ethyl isodehydroacetate
- Isodehydracetic acid ethyl ester
- ethyl 2,4-dimethyl-6-oxopyran-3-carboxylate
- (2,3-Dimethylphenoxy)acetic acid
- 2H-Pyran-5-carboxylic acid,4,6-dimethyl-2-oxo-,ethyl ester
- 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylic acid ethyl ester
- ethyl 2,4-dimethyl-6-oxo-pyran-3-carboxylate
- Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate
- ethyl 4,6-dimethyl-2-oxopyran-5-carboxylate
- W-106765
- Z83SZN6YKC
- AKOS004119860
- FT-0625783
- Ethyl 4,6-dimethyl-5-coumalate
- 2H-Pyran-5-carboxylic acid, 4,6-dimethyl-2-oxo-, ethyl ester
- CHEMBL1579791
- HMS2330N18
- CS-0216361
- 3385-34-0
- SCHEMBL1975474
- SY109321
- NSC-18911
- SMR000147083
- DTXSID80187489
- NCGC00246365-01
- AS-67398
- 2H-Pyran-5-carboxylic acid,-4,6-dimethyl-2-oxo,ethyl ester
- AI3-05575
- 2,4-Dimethyl-6-oxo-6H-pyran-3-carboxylic acid ethyl ester
- AC-20094
- UNII-Z83SZN6YKC
- 2H-Pyran-5-carboxylic acid,6-dimethyl-2-oxo-, ethyl ester
- Ethyl 4,6-dimethyl-2-pyrone-5-carboxylate
- Ethyl isodehydracetate, 99%
- NSC 18911
- A821961
- ethyl 2,4-dimethyl-6-oxo-pyran-3-carboxylate;Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate
- NSC602920
- EN300-40829
- NS00029556
- MFCD00006643
- W13170
- Z293099934
- Ethylisodehydroacetate
- MLS000554966
- NSC18911
- NSC-602920
- Ethyl2-chloro-2-[2-(4-methoxy-2-nitrophenyl)hydrazono]acetate
- EINECS 222-195-3
- STK801830
- DTXCID40109980
- BBL010916
- DB-048503
- +Expand
- MDL： MFCD00006643
- InChIKey： FBPWNVQUVXSXKS-UHFFFAOYSA-N
- Inchi： 1S/C10H12O4/c1-4-13-10(12)9-6(2)5-8(11)14-7(9)3/h5H,4H2,1-3H3
- SMILES： CCOC(=O)C1=C(C)OC(=O)C=C1C
- BRN： 145951

Computed Properties

Exact Mass: 196.07400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 196.074
Heavy Atom Count: 14
Complexity: 336
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 52.6A^2

Experimental Properties

LogP: 1.43330
PSA: 56.51000
Refractive Index: n20/D 1.515(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 290-295 °C(lit.)
Melting Point: 17-18 °C (lit.)
Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c
Color/Form: Grayish yellow liquid
Solubility: Unable or difficult to mix
Density: 1.167 g/mL at 25 °C(lit.)

ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Security Information

WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003N24-250mg	Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate	3385-34-0	99%	250mg	$12.00	2024-05-05
A2B Chem LLC	AB69052-250mg	Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate	3385-34-0	99%	250mg	$11.00	2024-04-20
Aaron	AR003NAG-250mg	Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate	3385-34-0	95%	250mg	$11.00
abcr	AB133374-25 g	Ethyl isodehydroacetate; 96%	3385-34-0		25g	€129.70	2022-06-12
Alichem	A119001229-25g	Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate	3385-34-0	95%	25g	$336.02	2023-09-02
Ambeed	A829916-250mg	Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate	3385-34-0	99%	250mg	$15.0	2024-04-19
Chemenu	CM186286-25g	Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate	3385-34-0	95%	25g	$296	2021-08-05
Enamine	EN300-40829-0.05g	ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate	3385-34-0	95%	0.05g	$19.0
eNovation Chemicals LLC	D764783-10g	Ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate	3385-34-0	95%	10g	$170	2022-05-25
TRC	E921350-10g	Ethyl Isodehydroacetate	3385-34-0		10g	$ 138.00	2023-09-07

ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1886 50 998
2. Organic chemistry

J. Chem. Soc. Abstr. 1906 90 A329
3. Cyclopropanones and related compounds. Part III. Addition of some isoelectronic molecules to olefins and dienes

R. C. Cookson,B. Halton,I. D. R. Stevens,C. T. Watts J. Chem. Soc. C 1967 928
4. CLXVIII.—The chemistry of the glutaconic acids. Part V. The preparation of esters of the labile acids

Norman Bland,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1912 101 1557
5. LXIX.—A mode of formation of aconitic acid and citrazinic acid, and of their alkyl derivatives, with remarks on the constitution of aconitic acid

Harold Rogerson,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1906 89 631
6. 1. The structure of glutaconic acids and esters. Part II. α-Substitutes derivatives of β-methylglutaconic acid

George Armand Robert Kon,Eric Mervyn Watson J. Chem. Soc. 1932 1
7. Organic chemistry

J. Chem. Soc. Abstr. 1891 60 159
8. XLVI.—The formation of coumarin derivatives and the preparation of stable coumarinic acids

Louis Arnold Jordan,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1915 107 387
9. XLI.—The chemistry of the glutaconic acids. Part XIV. Three-carbon tautomerism in the cyclopropane series

Frank Robert Goss,Christopher Kelk Ingold,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1923 123 327
10. 582. Studies in nuclear magnetic resonance. Part III. Assignment of configurations of αβ-unsaturated esters and the isolation of pure trans-β-methylglutaconic acid

L. M. Jackman,R. H. Wiley J. Chem. Soc. 1960 2886

3385-34-0 (ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3385-34-0)ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate

Purity:99%

Quantity:25g

Price($):312.0